Cas no 1410745-79-7 (3-2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl-N-methylpropanamide)

• Product Name: 3-2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl-N-methylpropanamide
• CAS No: 1410745-79-7
• MF: C₁₃H₁₈N₄O
• MW: 246.308222293854
• CID: 5863678
• PubChem ID: 63636175
• Update Time: 2025-11-01

3-2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl-N-methylpropanamide
• AKOS012946434
• EN300-14905670
• 3-[2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl]-N-methylpropanamide
• 1410745-79-7

• Inchi： 1S/C13H18N4O/c1-15-13(18)7-9-17-11-5-3-2-4-10(11)16-12(17)6-8-14/h2-5H,6-9,14H2,1H3,(H,15,18)
• InChI Key： XQSLOYKICFJIRE-UHFFFAOYSA-N
• SMILES： O=C(CCN1C2C=CC=CC=2N=C1CCN)NC

Computed Properties

• Exact Mass: 246.14806121g/mol
• Monoisotopic Mass: 246.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl-N-methylpropanamide

Introduction to 3-2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl-N-methylpropanamide (CAS No. 1410745-79-7)

3-2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl-N-methylpropanamide, identified by its Chemical Abstracts Service (CAS) number 1410745-79-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a benzodiazol-1-yl moiety linked to an N-methylpropanamide group via an ethylene bridge, has garnered attention due to its structural complexity and potential biological activities. The benzodiazol scaffold is well-known for its role in various pharmacological applications, while the amide and amino functional groups introduce further opportunities for interaction with biological targets.

The synthesis and characterization of this compound represent a testament to the advancements in organic synthesis techniques, particularly in the construction of heterocyclic systems. The presence of the 2-aminoethyl side chain not only adds to the molecular complexity but also opens avenues for further derivatization and functionalization, making it a versatile building block for drug discovery programs.

In recent years, there has been a growing interest in benzodiazol derivatives due to their potential therapeutic applications. These compounds have been explored for their roles as neuroactive agents, including anxiolytics, sedatives, and anticonvulsants. The benzodiazol ring system is structurally analogous to benzodiazepines, which are widely used in clinical settings for their calming effects on the central nervous system. However, unlike benzodiazepines, derivatives like 3-2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl-N-methylpropanamide may offer alternative pharmacological profiles with potentially reduced side effects.

The N-methylpropanamide moiety in this compound contributes to its hydrophobicity and may influence its solubility and bioavailability. This feature is particularly important in drug design, as it can affect how the molecule is distributed within the body and how it interacts with biological targets. Additionally, the ethylene bridge connecting the benzodiazol ring to the amide group introduces flexibility into the molecule, which can be exploited to optimize binding interactions with proteins or enzymes.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding affinity of 3-2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl-N-methylpropanamide to various biological targets. These studies have suggested that this compound may interact with proteins involved in neurotransmitter signaling pathways, such as those mediated by serotonin or dopamine. Such interactions could underpin its potential role as an antidepressant or antipsychotic agent.

Experimental validation of these computational predictions has been carried out through various biochemical assays. For instance, enzyme inhibition studies have demonstrated that this compound can modulate the activity of certain enzymes implicated in neural disorders. Furthermore, cell-based assays have shown that it can influence intracellular signaling pathways relevant to neuroprotection and inflammation reduction.

The pharmacokinetic properties of 3-2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl-N-methylpropanamide are also of great interest. Preliminary data suggest that it exhibits moderate oral bioavailability and a reasonable half-life in vivo, indicating its potential for therapeutic use. Additionally, its metabolic stability appears promising, as it does not undergo rapid degradation by common enzymatic pathways such as cytochrome P450-mediated oxidation.

In conclusion,3-2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl-N-methylpropanamide (CAS No. 1410745-79-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents targeting neurological disorders. As research continues to uncover new insights into its pharmacological properties, this compound holds significant promise for future medical applications.